5-(Fluorosulfonyl)-2,3-dimethylbenzoic acid

• Molecular Formula: C9H9FO4S
• Molecular Weight: 232.23 g/mol
• IUPAC Name: 5-fluorosulfonyl-2,3-dimethylbenzoic acid
• InChI: InChI=1S/C9H9FO4S/c1-5-3-7(15(10,13)14)4-8(6(5)2)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key: RLDRMGRTGZCRLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C)C(=O)O)S(=O)(=O)F

Description

5-(Fluorosulfonyl)-2,3-dimethylbenzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by a fluorosulfonyl (-SO₂F) group at the 5-position and methyl groups at the 2- and 3-positions of the benzene ring. This compound is of interest in organic synthesis, medicinal chemistry, and materials science due to its reactive fluorosulfonyl group, which can act as a leaving group or participate in click chemistry reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(Fluorosulfonyl)-2,3-dimethylbenzoic acid typically involves the introduction of the fluorosulfonyl group to the benzoic acid core. One common method is the direct fluorosulfonylation using fluorosulfonyl radicals. This process can be achieved by using reagents such as sulfuryl fluoride gas (SO₂F₂) or other solid reagents like FDIT and AISF . The reaction conditions often involve the use of a suitable solvent and a catalyst to facilitate the formation of the C–SO₂F bond.

Industrial Production Methods: In an industrial setting, the production of 5-(Fluorosulfonyl)-2,3-dimethylbenzoic acid may involve large-scale fluorosulfonylation processes. These processes are optimized for efficiency and yield, often utilizing continuous flow reactors and advanced purification techniques to ensure the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 5-(Fluorosulfonyl)-2,3-dimethylbenzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acids.

Reduction: Reduction reactions can convert the fluorosulfonyl group to other functional groups.

Substitution: The fluorosulfonyl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like amines and alcohols. The reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or acetonitrile .

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while substitution reactions can produce a variety of functionalized benzoic acid derivatives .

Scientific Research Applications

5-(Fluorosulfonyl)-2,3-dimethylbenzoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of sulfonyl fluorides, which are valuable intermediates in click chemistry.

Biology: The compound is utilized in the development of bioactive molecules and probes for studying biological processes.

Industry: The compound is employed in the production of advanced materials, including polymers and coatings with unique properties.

Mechanism of Action

The mechanism of action of 5-(Fluorosulfonyl)-2,3-dimethylbenzoic acid involves its interaction with specific molecular targets. The fluorosulfonyl group is highly reactive and can form covalent bonds with nucleophilic sites on proteins and other biomolecules. This reactivity is exploited in the design of enzyme inhibitors and other bioactive compounds. The molecular pathways involved often include the inhibition of key enzymes or the modification of protein functions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight	Substituents (Positions)	Key Properties/Applications	References
5-(Fluorosulfonyl)-2,3-dimethylbenzoic acid	C₉H₉FO₄S	232.23 (calc.)	-SO₂F (5), -CH₃ (2,3)	Reactive intermediate; potential use in sulfonylations	Inferred
5-(Chlorosulfonyl)-2,3-dimethylbenzoic acid	C₉H₉ClO₄S	248.68	-SO₂Cl (5), -CH₃ (2,3)	Higher reactivity due to Cl; used in sulfonamide synthesis
5-(Chlorosulfonyl)-2,4-dimethylbenzoic acid	C₉H₉ClO₄S	248.68	-SO₂Cl (5), -CH₃ (2,4)	Positional isomer; altered solubility/reactivity
2,3-Dimethylbenzoic acid	C₉H₁₀O₂	150.17	-CH₃ (2,3)	mp 145–147°C; precursor for derivatives
5-[(2-Fluorophenyl)sulfamoyl]-2,3-dimethoxybenzoic acid	C₁₅H₁₄FNO₆S	355.34	-SO₂NH(2-F-C₆H₄) (5), -OCH₃ (2,3)	Sulfonamide derivative; potential pharmacological activity

Key Observations:

• Substituent Effects : The fluorosulfonyl group (-SO₂F) enhances electrophilicity compared to chlorosulfonyl (-SO₂Cl), making it more reactive in nucleophilic substitutions. However, chlorine’s larger atomic size may increase steric hindrance .
• Positional Isomerism : The 2,4-dimethyl isomer (CAS 313346-23-5) likely exhibits lower solubility in polar solvents than the 2,3-dimethyl analog due to reduced symmetry .
• Parent Compound Comparison : The base structure, 2,3-dimethylbenzoic acid, lacks sulfonyl groups, resulting in lower molecular weight (150.17 vs. ~232–355) and higher melting points (145–147°C) due to stronger hydrogen bonding .

Physicochemical Properties

• Solubility: The fluorosulfonyl group increases polarity but may reduce solubility in non-polar solvents compared to 2,3-dimethylbenzoic acid.
• Acidity : The electron-withdrawing -SO₂F group enhances the acidity of the carboxylic acid moiety (pKa expected to be lower than 2,3-dimethylbenzoic acid’s ~3.5–4.0).

Biological Activity

5-(Fluorosulfonyl)-2,3-dimethylbenzoic acid is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, synthesizing data from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The chemical structure of 5-(Fluorosulfonyl)-2,3-dimethylbenzoic acid can be represented as follows:

• Molecular Formula : C$_{10}$H$_{10}$FNO$_{4}$S
• Molecular Weight : 253.25 g/mol

The presence of the fluorosulfonyl group is significant for its reactivity and potential interactions with biological targets.

Anti-inflammatory Activity

Research indicates that compounds with similar structures exhibit anti-inflammatory properties. For instance, the activation of NF-κB signaling pathways has been observed in related sulfamoyl compounds. These compounds enhance the release of immunostimulatory cytokines in human monocytic cells, suggesting a role in modulating immune responses .

Antimicrobial Properties

The compound's structural similarity to known antimicrobial agents suggests potential activity against various pathogens. Studies on substituted benzamides have shown that modifications can lead to enhanced binding affinities for dopamine D2 receptors, which may correlate with antimicrobial effects .

Cytotoxic Effects

Preliminary studies suggest that 5-(Fluorosulfonyl)-2,3-dimethylbenzoic acid may exhibit cytotoxic effects against certain cancer cell lines. The mechanism appears to involve the induction of apoptosis and inhibition of cell proliferation, although specific data on this compound is limited.

Study on NF-κB Activation

A study evaluated the effects of structurally similar compounds on NF-κB activation. The results indicated that certain analogs significantly enhanced NF-κB activity in THP-1 cells after exposure to lipopolysaccharide (LPS), showing promise for further development as anti-inflammatory agents .

In Vitro Evaluation of Antimicrobial Activity

In vitro evaluations have demonstrated that related compounds possess high-affinity binding to CNS dopamine D2 receptors, which are implicated in various diseases. This suggests that 5-(Fluorosulfonyl)-2,3-dimethylbenzoic acid could be a candidate for further research into its antimicrobial properties .

Research Findings Summary

Activity	Findings	References
Anti-inflammatory	Enhanced NF-κB activation in THP-1 cells; potential immunomodulatory effects
Antimicrobial	High-affinity binding to dopamine D2 receptors; potential for antimicrobial activity
Cytotoxicity	Induction of apoptosis in cancer cell lines; further research needed	Not specified